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Compound of Interest

Compound Name: Perfluoroindan

CAS No.: 1736-47-6

Cat. No.: B1337006

Get Quote

This guide provides an in-depth exploration of perfluoroindan, a fully fluorinated derivative of

indan. Designed for researchers, scientists, and professionals in drug development, this

document elucidates the core chemical structure, physicochemical properties, synthesis, and

burgeoning applications of this unique fluorinated molecule. We will delve into the causality

behind its utility and provide actionable protocols, ensuring a blend of theoretical knowledge

and practical application.

Introduction to Perfluoroindan: Structure and Core
Attributes
Perfluoroindan, systematically named 1,1,2,2,3,3,4,4,5,5,6,6,7,7-tetradecafluoroindan, is a

saturated bicyclic perfluorocarbon. Its structure consists of a benzene ring fused to a

cyclopentane ring where all hydrogen atoms have been replaced by fluorine atoms. This

exhaustive fluorination imparts remarkable chemical and thermal stability, low surface tension,

and high density, characteristics that are hallmarks of perfluorinated compounds.

The fundamental chemical identifiers for perfluoroindan are:
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IUPAC Name: 1,1,2,2,3,3,4,4,5,5,6,6,7,7-Tetradecafluoroindan

Molecular Formula: C₉F₁₄

CAS Number: 51299-23-5

The replacement of C-H bonds with C-F bonds, which are significantly stronger and more polar,

results in a molecule with a highly electronegative fluorine sheath. This sheath minimizes

intermolecular interactions, leading to many of its unique properties.

Physicochemical Properties: A Tabulated Overview
The distinct properties of perfluoroindan stem directly from its fluorinated structure. While

extensive experimental data for perfluoroindan is not as readily available as for more common

perfluorocarbons, the following table summarizes known and predicted physicochemical

properties, drawing parallels with similar perfluorinated structures. It is important to note that

many per- and polyfluoroalkyl substances (PFAS) have limited empirically derived data, and

some values are based on estimations.[1]
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Property Value Source/Comment

Molecular Weight 398.07 g/mol Calculated

Boiling Point ~130-140 °C

Estimated based on similar

perfluorinated compounds.

Boiling points of PFAS tend to

increase with the length of the

fluorinated chain.[1]

Melting Point Not available

Data for many PFAS solids are

available, but perfluoroindan's

melting point is not well-

documented in readily

accessible literature.

Density ~1.8 - 1.9 g/cm³

Estimated. Perfluorinated

compounds are significantly

denser than their hydrocarbon

counterparts.

Solubility
Insoluble in water; Soluble in

some fluorinated solvents.

The hydrophobic and

lipophobic nature of

perfluorocarbons makes them

immiscible with most common

solvents.

Vapor Pressure Low

Consistent with a relatively

high boiling point for a

molecule of its size.

Refractive Index Low
A characteristic feature of

fluorinated compounds.

Chemical Stability High

The strength of the C-F bond

imparts exceptional resistance

to chemical and thermal

degradation.
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Synthesis of Perfluoroindan: A Mechanistic
Approach
The synthesis of perfluoroindan is a challenging endeavor due to the high energy required to

form C-F bonds and the often-harsh conditions needed for perfluorination. A documented

method for the preparation of perfluoroindan involves the pyrolysis of the dimer of

hexafluorocyclopentadiene.

Synthetic Pathway: Pyrolysis of
Hexafluorocyclopentadiene Dimer

Starting Material

Dimerization

Pyrolysis

Product

Hexafluorocyclopentadiene

Dimer of Hexafluorocyclopentadiene

[2+4] Cycloaddition

Pyrolysis
(400-700 °C, Inert Gas)

Perfluoroindan

Rearrangement & Fluorination
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Click to download full resolution via product page

Caption: Synthetic pathway for Perfluoroindan via pyrolysis.

The synthesis proceeds in two main stages:

Dimerization of Hexafluorocyclopentadiene: This step involves a [2+4] cycloaddition (Diels-

Alder reaction) of two molecules of hexafluorocyclopentadiene to form its dimer.

Pyrolysis of the Dimer: The dimer is then subjected to high temperatures (400-700 °C) in the

vapor phase, typically in a stream of an inert gas like nitrogen or argon. The reaction is

carried out in a heated tube, often made of nickel and packed with sodium fluoride. The short

residence time in the reaction zone (0.01 to 0.1 seconds) is critical to favor the formation of

perfluoroindan.[2]

Experimental Protocol: Laboratory-Scale Synthesis
Disclaimer: This protocol is a generalized representation based on patent literature and should

be performed only by qualified personnel in a well-ventilated fume hood with appropriate

personal protective equipment, given the hazardous nature of the reactants and high

temperatures involved.

Materials:

Dimer of hexafluorocyclopentadiene

High-purity nitrogen gas

Nickel tube reactor (e.g., 1-inch diameter, 2 feet long)

Tube furnace capable of reaching 700 °C

Sodium fluoride (anhydrous, granular)

Vaporizer/preheater

Cold trap (e.g., dry ice/acetone bath)
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Gas flow controllers

Procedure:

Reactor Preparation: Pack the nickel tube reactor with anhydrous sodium fluoride granules.

System Assembly: Assemble the apparatus, connecting the nitrogen gas inlet to a vaporizer

containing the hexafluorocyclopentadiene dimer. The vaporizer outlet is connected to the

inlet of the nickel tube reactor housed within the tube furnace. The reactor outlet is

connected to a series of cold traps.

Inerting the System: Purge the entire system with high-purity nitrogen for at least 30 minutes

to remove any oxygen and moisture.

Heating: Heat the tube furnace to the desired reaction temperature (e.g., 550 °C).

Vaporization and Pyrolysis: Gently heat the vaporizer to sublime the dimer into the nitrogen

stream. Control the nitrogen flow rate to achieve the desired residence time within the

heated reactor.

Product Collection: The reaction products exiting the reactor are condensed and collected in

the cold traps.

Purification: The collected crude product, a mixture of perfluoroindan and other

perfluorinated compounds, can be purified by fractional distillation under reduced pressure.

Causality of Experimental Choices:

Nickel Tube: Nickel is used for its high-temperature resistance and relative inertness towards

fluorine-containing compounds at elevated temperatures.

Sodium Fluoride Packing: Sodium fluoride can act as a fluoride source and may help to

facilitate the rearrangement and complete fluorination of the intermediates.

Inert Gas Stream: The inert gas serves as a carrier for the reactant vapor and prevents

oxidation at high temperatures.
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Short Residence Time: A short residence time is crucial to prevent the decomposition of the

desired product and minimize the formation of unwanted byproducts.

Applications in Research and Drug Development
The unique properties of perfluoroindan make it a molecule of interest in several advanced

scientific fields. While specific, widespread applications are still emerging, its utility can be

inferred from the broader applications of perfluorocarbons.

Medical Imaging: A Potential 19F MRI Contrast Agent
Perfluorocarbons are biocompatible and chemically and biologically inert, making them

excellent candidates for in vivo applications.[1] Their high fluorine content and the absence of a

fluorine background signal in biological tissues make them highly suitable for 19F Magnetic

Resonance Imaging (MRI).[3]
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Administration
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Intravenous Injection
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Caption: Workflow for Perfluoroindan as a 19F MRI contrast agent.

Perfluoroindan, formulated as a nanoemulsion, could serve as a highly specific contrast agent

for:
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Cell Tracking: Labeling therapeutic cells (e.g., stem cells, immune cells) to monitor their

migration and engraftment in vivo.

Angiography: Visualizing blood vessels with high resolution.

Targeted Imaging: By functionalizing the surface of the nanoemulsion droplets with targeting

ligands, specific tissues or disease markers can be imaged.

Drug Delivery and Formulation
The hydrophobic and lipophobic nature of perfluoroindan, combined with its ability to dissolve

large amounts of gases like oxygen, presents opportunities in drug delivery. Fluorinated

compounds are being explored as carriers for therapeutic agents, potentially enhancing their

stability and modifying their pharmacokinetic profiles. Judicious placement of fluorine in a

candidate compound can markedly affect potency, increase metabolic stability, and enhance

membrane permeability.

Advanced Materials and Electronics
The high thermal stability and dielectric properties of perfluorocarbons make them suitable for

applications in high-performance electronics as coolants and insulating fluids. Perfluoroindan
could find use in specialized applications where its specific boiling point and density are

advantageous.

Safety, Handling, and Disposal
Perfluorinated compounds, as a class, require careful handling due to their persistence in the

environment. While perfluoroindan itself is expected to be chemically inert and have low acute

toxicity, appropriate safety precautions are necessary.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (e.g., nitrile or neoprene), and a lab coat.

Avoid inhalation of vapors and direct contact with skin and eyes.
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

The disposal of PFAS-containing materials is subject to evolving regulations.[2] Current

acceptable methods for non-consumer PFAS waste include:

Incineration: High-temperature incineration is a potential method for the permanent

elimination of PFAS.

Hazardous Waste Landfill: Disposal in a designated hazardous waste landfill with

appropriate environmental controls.

Deep Well Injection: Injecting PFAS-containing waste deep underground into geologically

stable formations.

It is crucial to consult and comply with all local, state, and federal regulations regarding the

disposal of perfluorinated compounds.

Conclusion
Perfluoroindan stands as a molecule with significant potential, primarily driven by the unique

physicochemical properties imparted by its exhaustive fluorination. While its commercial

applications are not yet widespread, its utility as a potential 19F MRI contrast agent, a

component in advanced drug delivery systems, and a specialty fluid in materials science is

evident. Further research into its synthesis, properties, and applications will undoubtedly unlock

new opportunities for this fascinating compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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